Cas no 1058197-68-4 (2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide)

2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide is a heterocyclic compound featuring a triazolopyrimidine core modified with a sulfanylacetamide moiety. This structure imparts potential utility in medicinal chemistry and biochemical research, particularly as a scaffold for kinase inhibitors or nucleoside analogs. The methyl group at the triazole ring enhances stability, while the sulfanylacetamide side chain offers versatility for further functionalization. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery. The compound's purity and synthetic reproducibility are critical for consistent experimental outcomes in pharmacological or enzymatic assays. Further investigations may explore its binding affinity to biological targets or its role in modulating specific biochemical pathways.

2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide structure

1058197-68-4 structure

Product Name:2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide

CAS No:1058197-68-4

MF:C₇H₈N₆OS

MW:224.24301815033

CID:6578067

Update Time:2025-05-20

2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
- 2-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylacetamide
- Inchi： 1S/C7H8N6OS/c1-13-6-5(11-12-13)7(10-3-9-6)15-2-4(8)14/h3H,2H2,1H3,(H2,8,14)
- InChI Key： DIJZJOVNJZBGIQ-UHFFFAOYSA-N
- SMILES： C(N)(=O)CSC1=NC=NC2N(C)N=NC=21

2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5061-0018-2μmol	2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide	1058197-68-4	2μmol	$85.5	2023-09-10
Life Chemicals	F5061-0018-5μmol	2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide	1058197-68-4	5μmol	$94.5	2023-09-10
Life Chemicals	F5061-0018-10μmol	2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide	1058197-68-4	10μmol	$103.5	2023-09-10
Life Chemicals	F5061-0018-20μmol	2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide	1058197-68-4	20μmol	$118.5	2023-09-10
Life Chemicals	F5061-0018-1mg	2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide	1058197-68-4	1mg	$81.0	2023-09-10
Life Chemicals	F5061-0018-2mg	2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide	1058197-68-4	2mg	$88.5	2023-09-10
Life Chemicals	F5061-0018-3mg	2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide	1058197-68-4	3mg	$94.5	2023-09-10
Life Chemicals	F5061-0018-4mg	2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide	1058197-68-4	4mg	$99.0	2023-09-10
Life Chemicals	F5061-0018-5mg	2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide	1058197-68-4	5mg	$103.5	2023-09-10
Life Chemicals	F5061-0018-10mg	2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide	1058197-68-4	10mg	$118.5	2023-09-10

2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
5. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide

Introduction to 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide (CAS No. 1058197-68-4)

2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide, with the CAS number 1058197-68-4, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various drug development initiatives.

The chemical structure of 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide includes a triazolopyrimidine core linked to an acetamide group through a sulfur atom. The presence of the methyl group on the triazolopyrimidine ring and the acetamide functionality contribute to its distinct physicochemical properties and biological activities. These structural elements have been shown to influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have highlighted the potential of 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has demonstrated that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and tissue damage.

In addition to its anti-inflammatory properties, 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific molecular pathways. For instance, it has been reported to inhibit the activity of certain kinases involved in cell proliferation and survival, making it a potential candidate for developing new anticancer drugs.

The pharmacokinetic profile of 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide has been extensively studied to understand its behavior in biological systems. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

To further explore the therapeutic potential of 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various conditions such as rheumatoid arthritis and certain types of cancer. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit.

In conclusion, 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide (CAS No. 1058197-68-4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.